Cas no 1270344-72-3 (4-(piperidin-2-yl)benzene-1,2-diol)

• Product Name: 4-(piperidin-2-yl)benzene-1,2-diol
• CAS No: 1270344-72-3
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 5844256
• PubChem ID: 55296678
• Update Time: 2025-11-01

4-(piperidin-2-yl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-2-yl)benzene-1,2-diol
• EN300-1858531
• 1270344-72-3
• AKOS006371868

• Inchi： 1S/C11H15NO2/c13-10-5-4-8(7-11(10)14)9-3-1-2-6-12-9/h4-5,7,9,12-14H,1-3,6H2
• InChI Key： ANWYHRFNIFSCKF-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)C1CCCCN1)O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(piperidin-2-yl)benzene-1,2-diol

Comprehensive Overview of 4-(piperidin-2-yl)benzene-1,2-diol (CAS No. 1270344-72-3): Properties, Applications, and Research Insights

4-(piperidin-2-yl)benzene-1,2-diol (CAS No. 1270344-72-3) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by a piperidine ring fused to a catechol moiety, exhibits versatile chemical properties, making it a valuable intermediate in drug discovery and material science. Its molecular formula, C₁₁H₁₅NO₂, and distinct functional groups contribute to its reactivity and potential applications.

Recent trends in scientific literature highlight the growing interest in piperidine derivatives due to their role in modulating biological pathways. Researchers are particularly focused on the structure-activity relationship (SAR) of compounds like 4-(piperidin-2-yl)benzene-1,2-diol, which may influence neurotransmitter systems or act as antioxidants. The catechol group in its structure is known for its metal-chelating properties, a feature explored in studies related to neurodegenerative diseases and environmental chemistry.

From a synthetic perspective, CAS No. 1270344-72-3 is often synthesized via multi-step organic reactions, including reductive amination or cyclization techniques. Its purity and stability are critical for applications in high-throughput screening (HTS) and medicinal chemistry. Analytical methods such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with industry standards.

In the context of drug development, 4-(piperidin-2-yl)benzene-1,2-diol has been investigated for its potential as a scaffold for central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier (BBB) and interact with dopaminergic receptors makes it a candidate for treating neurological disorders. Additionally, its antioxidant properties align with current research on oxidative stress mitigation, a hot topic in aging and chronic disease studies.

Beyond pharmaceuticals, this compound’s chelating ability is relevant in environmental science, particularly in heavy metal remediation. The catechol-piperidine hybrid structure also finds utility in coordination chemistry, where it serves as a ligand for catalytic systems. Such interdisciplinary applications underscore its importance in both academic and industrial settings.

For researchers seeking CAS 1270344-72-3 suppliers or synthesis protocols, it is essential to verify the compound’s specifications, including purity grade and solubility data. Common queries in search engines include "4-(piperidin-2-yl)benzene-1,2-diol uses" and "piperidine-catechol derivatives in drug design," reflecting its niche yet impactful role. Future studies may explore its bioavailability and toxicological profile to expand its applicability.

In summary, 4-(piperidin-2-yl)benzene-1,2-diol (CAS No. 1270344-72-3) represents a promising compound at the intersection of organic chemistry and life sciences. Its dual functionality—combining piperidine’s pharmacological relevance with catechol’s chemical versatility—positions it as a subject of ongoing innovation. As research evolves, this compound may unlock new avenues in precision medicine and sustainable chemistry.